Cas no 53484-15-4 (5-bromo-1-methyl-1H-1,3-benzodiazole)

• Product Name: 5-bromo-1-methyl-1H-1,3-benzodiazole
• CAS No: 53484-15-4
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD09878409
• CID: 856430
• PubChem ID: 610987
• Update Time: 2025-05-24

5-bromo-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-1H-benzo[d]imidazole
• 5-bromo-1-methyl-1H-Benzimidazole
• 5-bromo-1-methylbenzimidazole
• 1-Methyl-5-bromobenzimidazole
• 5-Brom-1-methyl-1H-benzimidazol
• 5-bromo-1-methyl-1H-benzoimidazole
• 5-BROMO-1-METHYL-1H-1,3-BENZODIAZOLE
• KMJMDIYGNFGEEO-UHFFFAOYSA-N
• 1-Methyl-5-bromo-1H-benzimidazole
• 5-Bromo-1-methyl-1H-benzimidazole #
• 1H-Benzimidazole, 5-bromo-1-methyl-
• CM10910
• AS06493
• MFCD09878409
• 5-bromo-1-methyl-1H-benzo [d]imidazole
• SB40576
• SY026519
• 5-BROMO-1-METHYL-1,3-BENZODIAZOLE
• 53484-15-4
• AKOS015835903
• Z1269186274
• EN300-177062
• DTXSID20346290
• DS-13343
• SCHEMBL615432
• DB-071688
• CS-0036297
• 5-bromo-1-methyl-1H-1,3-benzodiazole

• MDL： MFCD09878409
• Inchi： 1S/C8H7BrN2/c1-11-5-10-7-4-6(9)2-3-8(7)11/h2-5H,1H3
• InChI Key： KMJMDIYGNFGEEO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 209.97900
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 2.1

Experimental Properties

• Density: 1.60
• Boiling Point: 317.2±34.0°C at 760 mmHg
• PSA: 17.82000
• LogP: 2.33580

5-bromo-1-methyl-1H-1,3-benzodiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Additional information on 5-bromo-1-methyl-1H-1,3-benzodiazole

5-Bromo-1-Methyl-1H-1,3-Benzodiazole: A Comprehensive Overview

The compound 5-bromo-1-methyl-1H-1,3-benzodiazole, also known by its CAS number 53484-15-4, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials and pharmaceuticals. Recent studies have highlighted its role in the development of novel organic semiconductors and as a precursor in the synthesis of bioactive molecules.

The structure of 5-bromo-1-methyl-1H-1,3-benzodiazole consists of a benzene ring fused with a diazole ring, where the diazole moiety contains two nitrogen atoms. The bromine atom is located at the 5-position, while a methyl group is attached at the 1-position. This arrangement imparts the compound with unique electronic properties, making it an attractive candidate for applications in optoelectronics and sensor technologies. The methyl group at position 1 enhances the compound's stability and solubility, which are critical factors in its practical applications.

Recent research has focused on the synthesis and characterization of 5-bromo-1-methyl-1H-1,3-benzodiazole. One notable study demonstrated that this compound can be synthesized via a two-step process involving the bromination of 1-methylbenzotriazole followed by cyclization. The reaction conditions were optimized to achieve high yields and purity, ensuring its suitability for large-scale production. The compound's stability under various conditions was also investigated, revealing its resistance to thermal degradation and oxidation, which are essential properties for its use in high-performance materials.

In terms of applications, 5-bromo-1-methyl-1H-1,3-benzodiazole has shown promise as a building block for constructing advanced materials. For instance, it has been used as a precursor in the synthesis of metal-free organic semiconductors for flexible electronics. These materials exhibit excellent charge transport properties and mechanical flexibility, making them ideal for next-generation displays and wearable devices. Additionally, the bromine atom at position 5 allows for further functionalization through substitution reactions, enabling the creation of customized materials with tailored properties.

The compound's role in pharmaceutical research is another area of active investigation. Researchers have explored its potential as a scaffold for designing bioactive molecules with anti-inflammatory and anticancer properties. A recent study reported that derivatives of 5-bromo-1-methyl-1H-1,3-benzodiazole exhibited significant inhibitory activity against inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could serve as a lead molecule for developing new therapeutic agents.

In conclusion, 5-bromo-1-methyl-1H-1,3-benzodiazole, with its CAS number 53484-15-4, represents a versatile building block with wide-ranging applications in chemistry and materials science. Its unique structure and favorable properties make it an invaluable tool for researchers working on advanced materials and pharmaceuticals. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.